N-(5-Amino-2-methoxyphenyl)-4-propoxybenzamide

• IUPAC Name: N-(5-amino-2-methoxyphenyl)-4-propoxybenzamide
• InChI: InChI=1S/C17H20N2O3/c1-3-10-22-14-7-4-12(5-8-14)17(20)19-15-11-13(18)6-9-16(15)21-2/h4-9,11H,3,10,18H2,1-2H3,(H,19,20)
• InChI Key: PXMGVJLAFRRBNY-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=C(C=CC(=C2)N)OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

N-(5-Amino-2-methoxyphenyl)-4-propoxybenzamide, commonly known as NAMPA, is a chemical compound that has a wide range of uses in scientific research. It was first synthesized in the late 1990s, and since then has been used in various biochemical and physiological studies.

Scientific Research Applications

Molecular Structure and Interaction Studies

• Intermolecular Interactions and Molecular Structure : A study by (Karabulut et al., 2014) focused on the molecular structure of a similar compound, N-3-hydroxyphenyl-4-methoxybenzamide. They analyzed its molecular geometry and the impact of intermolecular interactions like dimerization and crystal packing on molecular geometry, concluding that these interactions significantly influence the dihedral angles and rotational conformation of aromatic rings.

Physicochemical Properties

• Molar Refraction and Polarizability : Research by (Sawale et al., 2016) assessed the molar refraction and polarizability of 4-amino-5-chloro-N-(2-(diethylamino)ethyl)-2 methoxybenzamide hydrochloride monohydrate. The study measured the compound's density and refractive index across various concentrations, highlighting the significance of these physicochemical properties in understanding the compound's behavior in different environments.

Chemical Synthesis and Modification

• Annulation and Derivative Synthesis : A study by (Xiong et al., 2018) introduced a [Cp*RhIII]-catalyzed annulation method for N-methoxybenzamide, leading to the synthesis of 2-aryl quinazolin-4(3H)-one derivatives. This process highlighted the sequential regioselective ortho-C–H amidation and cyclization, important for modifying benzamide structures for varied applications.

Ligand Binding and Pharmacological Studies

• Ligand Binding Studies : Research by (Xu et al., 2005) examined benzamide analogues as ligands for sigma-2 receptors. The study evaluated the binding affinities of these compounds, providing insights into the pharmacological characteristics and potential applications of benzamide derivatives in receptor studies.

• Synthesis and Pharmacological Activities : A study by (Abdulla et al., 2014) synthesized a series of pyrazole derivatives from N-(4-acetylphenyl)-5-chloro-2-methoxybenzamide and evaluated their pharmacological properties. This study not only presents the synthetic pathways but also offers insight into the biological activities of these derivatives.